Cas no 1046815-84-2 (2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine)

2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine is a synthetic organic compound featuring a tetrahydroisoquinoline core substituted with a methylsulfonyl group at the 2-position and an amine group at the 6-position. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The methylsulfonyl moiety enhances electrophilic reactivity, while the amine group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for targeted chemical transformations. The compound’s stability under standard handling conditions further supports its use in research and industrial applications requiring precise structural modifications.
2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine structure
1046815-84-2 structure
Product Name:2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
CAS No:1046815-84-2
MF:C10H14N2O2S
MW:226.295361042023
CID:5704226
PubChem ID:59158878
Update Time:2025-06-06

2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3185585
    • 2-Methanesulfonyl-1,2,3,4-tetrahydro-isoquinolin-6-ylamine
    • DTXSID101202559
    • 2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
    • SGYAQZDDLVUVOG-UHFFFAOYSA-N
    • 1,2,3,4-Tetrahydro-2-(methylsulfonyl)-6-isoquinolinamine
    • 1046815-84-2
    • 2-(methylsulfonyl)-6-amino-1,2,3,4-tetrahydroisoquinoline
    • 6-Isoquinolinamine, 1,2,3,4-tetrahydro-2-(methylsulfonyl)-
    • Inchi: 1S/C10H14N2O2S/c1-15(13,14)12-5-4-8-6-10(11)3-2-9(8)7-12/h2-3,6H,4-5,7,11H2,1H3
    • InChI Key: SGYAQZDDLVUVOG-UHFFFAOYSA-N
    • SMILES: S(C)(N1CC2C=CC(=CC=2CC1)N)(=O)=O

Computed Properties

  • Exact Mass: 226.07759887g/mol
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.8Ų

2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM246198-1g
2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
1046815-84-2 97%
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$608 2021-08-04
Chemenu
CM246198-5g
2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
1046815-84-2 97%
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Chemenu
CM246198-10g
2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
1046815-84-2 97%
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$1730 2021-08-04
Chemenu
CM246198-1g
2-(Methylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-6-amine
1046815-84-2 97%
1g
$*** 2023-04-03
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